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Compound of Interest

Compound Name:
4-(4-(Aminomethyl)phenyl)thiazol-

2-amine

CAS No.: 117360-26-6

Cat. No.: B2864417

Get Quote

Executive Summary
The thiazole scaffold is a "privileged structure" in medicinal chemistry, serving as the core

pharmacophore in approved drugs like Dasatinib (antineoplastic), Ritonavir (antiviral), and

Febuxostat (gout). However, the thiazole ring presents unique ADME-Tox challenges,

specifically regarding oxidative metabolic instability (S-oxidation) and CYP450 inhibition.

This guide provides a technical comparison of novel thiazole derivatives against industry

standards. It moves beyond basic screening to address the specific liabilities of the thiazole

class, offering self-validating protocols and comparative data to accelerate Lead Optimization.

The Thiazole Liability: Metabolic & Toxicological
Context
Before comparing data, it is critical to understand why thiazoles fail. Unlike phenyl or pyridine

rings, the thiazole moiety is electron-rich and susceptible to specific enzymatic attacks.
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Metabolic Hotspots: The sulfur atom is prone to S-oxidation (forming sulfoxides/sulfones),

and the C4-C5 double bond is susceptible to epoxidation by CYP450s (primarily CYP3A4

and CYP2C9).

Reactive Metabolites (RMs): Thiazole ring cleavage can generate reactive thioamides or

dicarbonyl species, leading to glutathione (GSH) depletion and idiosyncratic hepatotoxicity.

CYP Inhibition: The nitrogen lone pair often coordinates with the heme iron of CYP enzymes,

making many thiazoles potent reversible inhibitors.

Comparative Analysis: Novel Thiazoles vs. Standard
of Care
The following analysis compares a representative "Novel Thiazole Lead Series" (based on

recent high-potency candidates targeting PI3K/BCR-ABL) against Dasatinib, a marketed

thiazole kinase inhibitor.

Table 1: Physicochemical & Absorption Profile
Objective: Assess oral bioavailability potential.[1][2]
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Parameter
Novel Thiazole
Series (Avg)

Dasatinib
(Reference)

Interpretation

MW (Da) 420 - 480 488.0
Favorable; within

Lipinski rules.

LogP 3.2 - 4.1 3.8
High lipophilicity; risk

of nonspecific binding.

Aq. Solubility (pH 7.4) 5 - 15 µM < 1 µM (Free base)

Novel series shows

improved solubility via

polar side-chains.

PAMPA (

)
cm/s cm/s

High passive

permeability typical of

thiazoles.

Efflux Ratio (Caco-2) 1.8 - 2.5 > 3.0 (P-gp substrate)

Novel compounds

optimized to reduce P-

gp efflux.

Table 2: Metabolic Stability & CYP Interaction
Objective: Evaluate clearance and drug-drug interaction (DDI) risk.
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Parameter
Novel Thiazole
Series

Dasatinib Critical Insight

HLM

(min)
25 - 40 ~23

Novel series exhibits

moderate stability; S-

oxidation remains a

driver.

Cl

(µL/min/mg)
35 - 50 60

Improved intrinsic

clearance profiles.

CYP3A4 IC 2.5 µM 1.2 µM

Risk: Both show

potential for DDI via

heme coordination.

GSH Adduct

Formation
Detected (+1) Detected (+2)

Warning: Thiazole ring

opening confirmed;

structural alerts

present.

Table 3: Toxicity Profile (Safety Pharmacology)
Objective: Early identification of attrition risks.[3]

Parameter
Novel Thiazole
Series

Dasatinib Interpretation

hERG IC > 10 µM 14 µM
Safe margin for

cardiotoxicity.

Ames Test Negative Negative
No genotoxicity

observed.

HepG2 Cytotoxicity
IC

~50 µM

IC

~25 µM

Lower hepatotoxic

potential than

reference.

Visualizing the Mechanism
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Understanding the metabolic fate of the thiazole ring is essential for designing safer analogs.

Diagram 1: Thiazole Metabolic Activation Pathway
This diagram illustrates the oxidative cascade that transforms a stable thiazole into a reactive

metabolite.
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Caption: Oxidative bioactivation pathways of the thiazole ring leading to potential toxicity.

Experimental Protocols (Self-Validating Systems)
To replicate the data above, use these specific protocols designed for thiazole-class

compounds.

Protocol A: Microsomal Stability with Reactive
Metabolite Trapping
Rationale: Standard stability assays miss short-lived reactive intermediates. This protocol

includes GSH trapping to detect thiazole ring opening.

Reagents:

Pooled Human Liver Microsomes (HLM) (20 mg/mL).

NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL

G6PDH).
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Trapping Agent: Glutathione (GSH) fortified to 5 mM.

Test Compound: 1 µM (low concentration to prevent enzyme saturation).

Workflow:

Pre-incubation: Mix 490 µL of Phosphate Buffer (100 mM, pH 7.4) containing HLM (0.5

mg/mL final) and GSH (5 mM). Equilibrate at 37°C for 5 min.

Initiation: Add 5 µL of Test Compound (1 µM final). Initiate reaction with 50 µL NADPH

system.

Sampling: At

min, remove 50 µL aliquots.

Quenching: Immediately dispense into 150 µL ice-cold Acetonitrile (containing internal

standard).

Analysis (LC-MS/MS):

Monitor: Parent depletion (for

).

Scan: Neutral loss scan of 129 Da (pyroglutamic acid loss) to identify GSH-Thiazole

adducts.

Validation Criteria:

Positive Control: Clozapine (forms GSH adducts) must show >50% depletion and distinct

adduct peak.

Negative Control:[4] Incubate without NADPH; parent compound must remain >95% stable

(rules out chemical instability).

Protocol B: Fluorescence-Polarization hERG Binding
Assay
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Rationale: Thiazoles can block hERG channels. This high-throughput method replaces manual

patch-clamp for early screening.

Workflow:

Preparation: Use membrane fractions expressing hERG channels.

Tracer: Add Red-shifted fluorescent tracer (Predictor™ hERG Tracer) at 1 nM.

Competition: Titrate Test Thiazole (0.1 nM to 30 µM) in 384-well plates.

Incubation: 2 hours at 25°C (equilibrium binding).

Readout: Measure Fluorescence Polarization (mP). Displacement of tracer decreases mP.

Validation Criteria:

E-4031 (Standard Blocker): Must yield IC

~20-40 nM.

Z-Prime: Assay must achieve Z' > 0.5 to be considered robust.

Strategic Screening Workflow
For researchers developing new thiazoles, follow this decision tree to minimize late-stage

attrition.
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Caption: Tiered screening cascade prioritizing metabolic stability early in the design cycle.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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